Cas no 1220032-33-6 (3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride)

• Product Name: 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride
• CAS No: 1220032-33-6
• MF: C₁₇H₂₈ClNO
• MW: 297.863324165344
• CID: 4688220
• Update Time: 2025-05-24

3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-ISOPROPYL-3-METHYLPHENOXY)ETHYL]-PIPERIDINE HYDROCHLORIDE
• 3-(2-(4-Isopropyl-3-methylphenoxy)ethyl)piperidine hydrochloride
• 3-[2-(4-isopropyl-3-methylphenoxy)ethyl]piperidine hydrochloride
• 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride

• Inchi： 1S/C17H27NO.ClH/c1-13(2)17-7-6-16(11-14(17)3)19-10-8-15-5-4-9-18-12-15;/h6-7,11,13,15,18H,4-5,8-10,12H2,1-3H3;1H
• InChI Key： ITQPWFKWESQVRE-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C(C)C=1)C(C)C)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 254
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride

Research Brief on 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride (CAS: 1220032-33-6)

This research brief provides an overview of the latest findings related to the compound 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride (CAS: 1220032-33-6), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound, characterized by its unique structural features, has been the subject of recent studies exploring its pharmacological properties, synthesis pathways, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride, aiming to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its identity. These efforts are critical for subsequent pharmacological evaluations and potential scale-up for clinical use.

Pharmacological investigations have revealed that 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride exhibits promising activity in modulating specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, including anxiety and depression. The compound's mechanism of action appears to involve interaction with neurotransmitter receptors, although further detailed studies are required to elucidate the exact pathways.

In addition to its CNS activity, recent research has explored the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for understanding the compound's behavior in biological systems and for guiding dosage formulations in future clinical trials. Early results indicate favorable bioavailability and a manageable safety profile, though comprehensive toxicology studies are still underway.

The therapeutic potential of 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride extends beyond neurological applications. Emerging evidence suggests its utility in other therapeutic areas, such as inflammation and pain management. Researchers are investigating its anti-inflammatory effects in preclinical models, with initial findings pointing to its ability to modulate inflammatory cytokines. These discoveries open new avenues for the compound's application in treating chronic inflammatory conditions.

Despite the promising results, challenges remain in the development of 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed before the compound can progress to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's development timeline.

In conclusion, 3-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride (CAS: 1220032-33-6) represents a promising candidate for multiple therapeutic applications, particularly in neurology and inflammation. Continued research and development efforts are essential to fully realize its potential and bring it closer to clinical use. This brief highlights the current state of knowledge and underscores the need for further investigation to address existing challenges and unlock the compound's full therapeutic value.